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Compound of Interest

Compound Name: Magnesium diiodide

Cat. No.: B8816303 Get Quote

This guide provides essential technical data on magnesium diiodide, focusing on its Chemical

Abstracts Service (CAS) number and molecular weight. The information is intended for

researchers, scientists, and professionals in drug development who require precise and reliable

data for their work.

Core Properties of Magnesium Diiodide
Magnesium diiodide, an inorganic compound with the formula MgI₂, is a salt formed from

magnesium and hydrogen iodide.[1] It typically exists as a white crystalline solid.[2][3] These

salts are ionic halides and exhibit high solubility in water.[1][3]

Quantitative Data Summary
The fundamental identifiers and properties of anhydrous magnesium diiodide are summarized

in the table below for quick reference.
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Parameter Value Citations

CAS Number 10377-58-9 [1][2][4][5][6]

Molecular Weight 278.114 g/mol [1][2][3][5]

Synonyms
Magnesium iodide, Magnesium

iodide anhydrous
[4][6][7]

Linear Formula MgI₂ [4]

EC Number 233-825-1 [1][4]

Melting Point 637 °C (decomposes) [1][2][6]

Density 4.43 g/cm³ at 25 °C [1][2][4][6]

Experimental Protocols
Detailed experimental protocols for the determination of the CAS number and molecular weight

are not available in the provided search results. These values are established and standardized

in chemical literature and databases.

Logical Relationship Diagram
The following diagram illustrates the direct association between the chemical compound and its

primary identifiers.
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Magnesium Diiodide

CAS Number Molecular Weight

10377-58-9 278.114 g/mol

Click to download full resolution via product page

Caption: Relationship between Magnesium Diiodide and its key identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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